Cas no 1058485-12-3 (2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(4-sulfamoylphenyl)acetamide)

• Product Name: 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(4-sulfamoylphenyl)acetamide
• CAS No: 1058485-12-3
• MF: C₁₈H₁₆N₄O₄S
• MW: 384.409042358398
• CID: 5939446
• PubChem ID: 25883906
• Update Time: 2025-10-30

2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(4-sulfamoylphenyl)acetamide
• 2-(6-oxo-4-phenylpyrimidin-1-yl)-N-(4-sulfamoylphenyl)acetamide
• 2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)-N-(4-sulfamoylphenyl)acetamide
• VU0637925-1
• F5228-0178
• 1058485-12-3
• AKOS024501262

• Inchi： 1S/C18H16N4O4S/c19-27(25,26)15-8-6-14(7-9-15)21-17(23)11-22-12-20-16(10-18(22)24)13-4-2-1-3-5-13/h1-10,12H,11H2,(H,21,23)(H2,19,25,26)
• InChI Key： BWZMNDRKGBIXJJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CN1C=NC(C2C=CC=CC=2)=CC1=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 384.08922618g/mol
• Monoisotopic Mass: 384.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 130Ų

Additional information on 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(4-sulfamoylphenyl)acetamide

Comprehensive Overview of 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(4-sulfamoylphenyl)acetamide (CAS No. 1058485-12-3)

2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(4-sulfamoylphenyl)acetamide, with the CAS number 1058485-12-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities. The presence of both sulfamoyl and acetamide functional groups in its structure makes it a promising candidate for drug development, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the scientific community has shown growing interest in pyrimidine-based compounds due to their potential therapeutic applications. Searches for terms like "pyrimidine derivatives in drug discovery" and "sulfamoylphenyl acetamide uses" have surged, reflecting the demand for innovative small molecules in medicine. The unique structure of 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(4-sulfamoylphenyl)acetamide allows it to interact with biological targets such as cyclooxygenase-2 (COX-2) and carbon anhydrase enzymes, which are critical in pain management and diuretic therapies, respectively.

The synthesis of CAS 1058485-12-3 involves multi-step organic reactions, including condensation and acylation processes. Researchers often explore its structure-activity relationship (SAR) to optimize efficacy and reduce side effects. This aligns with the trending search query "how to improve drug bioavailability," as scientists aim to enhance the pharmacokinetic properties of such compounds. The compound's molecular weight and logP value are also frequently analyzed to predict its absorption and distribution in the body.

Another area of interest is the compound's potential role in cancer research. Pyrimidine analogs are well-known for their antitumor properties, and 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(4-sulfamoylphenyl)acetamide is no exception. Its ability to inhibit DNA synthesis in rapidly dividing cells has sparked investigations into its use as a chemotherapeutic agent. This ties into popular searches like "new cancer drugs 2023" and "targeted therapy for tumors," highlighting the public's focus on cutting-edge treatments.

From a commercial perspective, CAS 1058485-12-3 is primarily supplied to research institutions and pharmaceutical companies. Its purity and stability are critical factors for buyers, as evidenced by the frequent search for "high-purity pyrimidine compounds." Suppliers often provide detailed analytical data, including HPLC and NMR spectra, to ensure quality compliance. The compound's storage conditions (typically at -20°C) are also a common query among researchers.

In conclusion, 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(4-sulfamoylphenyl)acetamide represents a versatile molecule with broad applications in drug development and biochemical research. Its relevance to trending topics like "personalized medicine" and "enzyme inhibitors" ensures its continued prominence in scientific discourse. As research progresses, this compound may pave the way for novel therapies addressing unmet medical needs.